6-Chloro-4-cyclopropoxynicotinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 6-chloro-4-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-8-3-7(14-5-1-2-5)6(4-11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: HQXSPISKDLHTIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2C(=O)O)Cl

Description

6-Chloro-4-cyclopropoxynicotinic acid is a nicotinic acid derivative featuring a chlorine atom at the 6th position and a cyclopropoxy group (a three-membered cyclic ether) at the 4th position of the pyridine ring. Nicotinic acid derivatives are widely studied for their role as intermediates in drug development, particularly for their ability to modulate enzyme activity and receptor interactions . The cyclopropoxy group introduces steric and electronic effects that may enhance binding specificity or metabolic stability compared to simpler alkoxy substituents (e.g., methoxy or ethoxy) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-4-cyclopropoxynicotinic acid typically involves the chlorination of 4-cyclopropoxynicotinic acid. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride under controlled temperatures to ensure selective chlorination at the 6th position.

Industrial Production Methods: In an industrial setting, the production of 6-Chloro-4-cyclopropoxynicotinic acid may involve large-scale chlorination processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common to achieve high-quality product.

Types of Reactions:

Oxidation: 6-Chloro-4-cyclopropoxynicotinic acid can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The chloro group in 6-Chloro-4-cyclopropoxynicotinic acid can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents, elevated temperatures.

Major Products:

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Amino derivatives, thio derivatives.

Scientific Research Applications

6-Chloro-4-cyclopropoxynicotinic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is utilized in the production of specialty chemicals and as a building block for the synthesis of functional materials.

Mechanism of Action

The mechanism of action of 6-Chloro-4-cyclopropoxynicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and cyclopropoxy groups play a crucial role in modulating the compound’s binding affinity and specificity. The exact pathways and targets are still under investigation, but it is believed that the compound can interfere with key biochemical processes, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of 6-Chloro-4-cyclopropoxynicotinic acid with structurally related compounds, focusing on substituent effects, biological activity, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Key Features	Biological/Chemical Properties	References
6-Chloro-4-cyclopropoxynicotinic acid	Cl (6), Cyclopropoxy (4)	Bulky cyclopropoxy group enhances steric hindrance; potential for unique binding interactions.	Hypothesized improved metabolic stability and target selectivity.	Inferred
6-Chloro-4-methylnicotinic acid	Cl (6), Methyl (4)	Methyl group simplifies synthesis; moderate reactivity.	Used in agrochemical research; limited biological data.
6-Chloro-4-formylnicotinic acid	Cl (6), Formyl (4)	Formyl group enables diverse derivatization (e.g., Schiff base formation).	Enhanced bioavailability; antimicrobial potential.
4-Chloro-6-hydroxynicotinic acid	Cl (4), Hydroxyl (6)	Hydroxyl group facilitates hydrogen bonding; dual functional group reactivity.	Studied for anticancer and antimicrobial activities.
6-Chloro-4-methoxy-2-methylnicotinic acid	Cl (6), Methoxy (4), Methyl (2)	Methoxy group increases solubility; methyl enhances lipophilicity.	Intermediate in pharmaceutical synthesis.
2-Chloro-6-isopropoxy-pyrimidine-4-carboxylic acid	Cl (2), Isopropoxy (6)	Isopropoxy group balances steric bulk and solubility.	Higher solubility than methoxy analogs; enzyme inhibition studies.

Substituent Effects on Reactivity and Bioactivity

• Chlorine Position: Chlorine at the 6th position (as in 6-Chloro-4-cyclopropoxynicotinic acid) is common in nicotinic acid derivatives and correlates with antimicrobial properties.
• Alkoxy vs. Cyclopropoxy: Methoxy and ethoxy groups improve solubility but lack the steric bulk of cyclopropoxy.
• Functional Group Synergy : Compounds with dual functional groups (e.g., 6-Chloro-4-formylnicotinic acid) exhibit broader reactivity, enabling applications in multi-step syntheses .